
An In-depth Technical Guide to the Health and
Safety of 4-Heptyloxyaniline

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Heptyloxyaniline

Cat. No.: B1329862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for 4-heptyloxyaniline, a

chemical intermediate used in various research and development applications. The following

sections detail its physical and chemical properties, potential hazards, handling procedures,

and emergency measures, compiled from publicly available safety data sheets.

Section 1: Chemical and Physical Properties
The fundamental physical and chemical characteristics of 4-heptyloxyaniline are summarized

below. These properties are essential for safe handling, storage, and use in experimental

settings.
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Property Value Reference

Molecular Formula C₁₃H₂₁NO [1]

Molecular Weight 207.32 g/mol [1]

Appearance White to off-white solid [1]

Melting Point 44 - 46 °C [1]

Boiling Point 145 - 146 °C [1]

Density Not available [1]

Flash Point Not available [1]

Solubility

Sparingly soluble in water.

Soluble in ethanol, diethyl

ether, acetone, and benzene.

[2]

Section 2: Hazard Identification and Toxicological
Information
4-Heptyloxyaniline is classified as harmful and irritating. The toxicological properties have not

been fully investigated, and researchers should handle it with caution.[1]

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H312: Harmful in contact with skin.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H332: Harmful if inhaled.[1]

H335: May cause respiratory irritation.[1]
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Potential Health Effects:

Inhalation: May cause respiratory irritation.[1]

Skin Contact: Harmful if absorbed through the skin; causes skin irritation.[1]

Eye Contact: Causes serious eye irritation.[1]

Ingestion: Harmful if swallowed.[1]

Carcinogenicity: There is no classification data available on the carcinogenic properties of this

material from the EPA, IARC, NTP, OSHA, or ACGIH.[1]

Toxicity Data Value Species Reference

LD50 Oral Not available - -

LD50 Dermal Not available - -

LC50 Inhalation Not available - -

Section 3: Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 4-heptyloxyaniline are not

publicly available in the referenced safety data sheets. Toxicological data, such as LD50 (Lethal

Dose, 50%) and LC50 (Lethal Concentration, 50%) values, are typically determined through

standardized protocols established by organizations like the Organisation for Economic Co-

operation and Development (OECD). These protocols involve administering the substance to

laboratory animals (e.g., rats, rabbits) via different routes of exposure (oral, dermal, inhalation)

and observing the mortality rates over a specified period. The procedures are designed to be

reproducible and to provide a basis for hazard classification.

Section 4: Handling, Storage, and Personal
Protective Equipment
Proper handling and storage procedures are critical to minimize exposure and ensure safety in

the laboratory.
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Handling:

Wash hands thoroughly after handling.[1]

Avoid contact with eyes, skin, and clothing.[1]

Avoid ingestion and inhalation.[1]

Prevent the formation of dust.[1]

Use only in a well-ventilated area or under a chemical fume hood.[3][4]

Storage:

Store in a cool, dry, and well-ventilated place.[1][4]

Keep the container tightly closed when not in use.[1][4]

Store locked up.[4]

Incompatible with strong oxidants, strong acids, strong bases, and strong reducing agents.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety glasses or goggles.[1][3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[3]

Respiratory Protection: Use a government-approved respirator if airborne concentrations are

high or if ventilation is inadequate.[3]

General Hygiene: Safety showers and eye wash stations should be readily available.[1][3]

Wash contaminated clothing before reuse.[3]

Section 5: Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://cn.canbipharm.com/uploads/chemicals/pdf/Georganics39905-44-7.pdf
https://cn.canbipharm.com/uploads/chemicals/pdf/Georganics39905-44-7.pdf
https://cn.canbipharm.com/uploads/chemicals/pdf/Georganics39905-44-7.pdf
https://cn.canbipharm.com/uploads/chemicals/pdf/Georganics39905-44-7.pdf
https://www.chemtrack.org/MSDSSG/Trf/sge/sge104-94-9.html
https://aksci.com/sds/5359DG_SDS.pdf
https://cn.canbipharm.com/uploads/chemicals/pdf/Georganics39905-44-7.pdf
https://aksci.com/sds/5359DG_SDS.pdf
https://cn.canbipharm.com/uploads/chemicals/pdf/Georganics39905-44-7.pdf
https://aksci.com/sds/5359DG_SDS.pdf
https://aksci.com/sds/5359DG_SDS.pdf
https://cn.canbipharm.com/uploads/chemicals/pdf/Georganics39905-44-7.pdf
https://cn.canbipharm.com/uploads/chemicals/pdf/Georganics39905-44-7.pdf
https://www.chemtrack.org/MSDSSG/Trf/sge/sge104-94-9.html
https://cn.canbipharm.com/uploads/chemicals/pdf/Georganics39905-44-7.pdf
https://www.chemtrack.org/MSDSSG/Trf/sge/sge104-94-9.html
https://www.chemtrack.org/MSDSSG/Trf/sge/sge104-94-9.html
https://cn.canbipharm.com/uploads/chemicals/pdf/Georganics39905-44-7.pdf
https://www.chemtrack.org/MSDSSG/Trf/sge/sge104-94-9.html
https://www.chemtrack.org/MSDSSG/Trf/sge/sge104-94-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures:

Exposure Route First Aid Procedure Reference

Eyes

Rinse cautiously with water for

at least 15 minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Seek medical attention.

[1][4]

Skin

Immediately wash with plenty

of soap and water. Remove

contaminated clothing. Seek

medical attention.

[1][4]

Ingestion

Wash out mouth with water. Do

not induce vomiting. Call a

poison center or

doctor/physician if you feel

unwell.

[1]

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If breathing is

difficult, give oxygen. If not

breathing, give artificial

respiration. Seek medical

attention.

[1][4]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[1]

Unsuitable Extinguishing Media: Water jet.[5]

Specific Hazards: During a fire, irritating and toxic gases such as carbon oxides and nitrogen

oxides may be generated.[1]
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Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

clothing.[1]

Accidental Release Measures:

Personal Precautions: Wear appropriate personal protective equipment as indicated in

Section 4. Ensure adequate ventilation. Avoid dust formation and breathing dust/vapors.[1]

Environmental Precautions: Do not let the product enter drains or the environment.[1]

Containment and Cleanup: Sweep up the material, place it in a suitable container for

disposal, and wash the spill site after material pickup is complete.[3]

Section 6: Visualized Workflow
To aid researchers in responding to accidental spills, the following diagram outlines a general

workflow for chemical spill management.

Initial Response
Containment & Cleanup Final Steps

Evacuate Immediate Area Alert Colleagues & Supervisor Assess the Spill
Don Appropriate PPEMinor Spill

Evacuate Lab & Call Emergency ResponseMajor Spill

Contain the Spill Neutralize (if applicable) Absorb with Inert Material Collect Residue Decontaminate Area & Equipment Dispose of Waste Properly Report the Incident

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill in a laboratory setting.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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